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This technical support center provides troubleshooting guides, FAQs, and detailed protocols for
researchers working with the Direct Imaging of Neuronal Activity (DIANA) fMRI technique.
Given the ongoing scientific debate and challenges in replicating the original findings, this
resource aims to provide a balanced overview of the reported methods and the critical issues
encountered by independent research groups.

Troubleshooting Guides

This section addresses specific problems that researchers may encounter during DIANA fMRI
experiments in a question-and-answer format.

Question: We are unable to detect the characteristic DIANA signal peak in our experiments
despite following the original protocol. What are the potential reasons for this?

Answer: Failure to observe the DIANA signal is a significant challenge that has been reported
by multiple independent research groups.[1][2] Here are several potential reasons and
troubleshooting steps:

o Physiological Noise: The DIANA signal is subtle and can be easily masked by physiological
noise. Ensure robust cardiac and respiratory monitoring and consider using advanced noise
correction techniques in your analysis pipeline.

e Anesthesia Levels: The original DIANA experiments in mice were conducted under specific
anesthesia protocols. Deviations in anesthetic depth can significantly alter neuronal activity
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and cerebrovascular dynamics, potentially obscuring the DIANA signal.

o Hardware and Sequence Fidelity: The DIANA method relies on a specialized fMRI pulse
sequence. It's crucial to verify that your MRI hardware and software are capable of faithfully
implementing this sequence. Some researchers have suggested that the DIANA sighal may
be an artifact arising from non-ideal aspects of the pulse sequence and its interaction with
the subject.[3][4]

 Statistical Power: The original study involved a large number of trials. Insufficient trial
numbers may lead to a failure to detect the small DIANA effect.[1] However, it is important to
note that at least one replication attempt with a high number of trials also failed to detect the
signal.[1]

Question: Our fMRI signal shows transient changes that resemble the DIANA effect, but we are
concerned they might be artifacts. How can we differentiate the true DIANA signal from
potential artifacts?

Answer: Differentiating a potential DIANA signal from artifacts is a critical and debated aspect
of this technique. Some studies suggest that the DIANA signal itself may be an artifact.[3][4]
Here are some steps to investigate the nature of your signal:

» Control Experiments: Conduct control experiments where neural activity is not expected. For
example, some researchers have used post-mortem subjects or pharmacological
interventions to suppress neural activity. If a DIANA-like signal persists under these
conditions, it is likely an artifact.[3]

 Investigate Non-neuronal Sources: The DIANA signal has been hypothesized to arise from
non-ideal aspects of the imaging process itself.[3][4] This could include subtle subject motion
correlated with the stimulus, or interactions between the pulse sequence and the magnetic
field.

» Data Analysis: Carefully examine the spatial and temporal characteristics of your signal.
Does it co-localize with expected areas of neural activity? Does its timing align with the
expected speed of neuronal events?

Frequently Asked Questions (FAQSs)
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What is DIANA fMRI?

DIANA, or Direct Imaging of Neuronal Activity, is a novel functional magnetic resonance
imaging (fMRI) method first reported in 2022.[5] It claims to non-invasively and directly map
neuronal activity in the brain with high spatial and temporal resolution, potentially overcoming
the limitations of traditional Blood Oxygenation Level-Dependent (BOLD) fMRI, which relies on
slower hemodynamic responses as an indirect proxy for neuronal activity.[5]

What is the core controversy surrounding DIANA fMRI?

The core controversy is whether the DIANA signal truly reflects direct neuronal activity as
originally claimed. Several independent research groups have failed to replicate the original
findings.[1][2] Furthermore, some studies have presented evidence suggesting that the DIANA
signal is not of neuronal origin but is instead an artifact generated by the imaging process itself.
[3][4] This debate is ongoing in the neuroscience community.

Has DIANA been attempted in humans?

Yes, there have been initial attempts to apply the DIANA method in humans.[6][7] These
studies have also highlighted significant technical challenges and have not definitively
confirmed the neuronal origin of the signal in human subjects.

Quantitative Data Summary

The following tables summarize key experimental parameters from the original DIANA fMRI
study and a notable replication attempt. These tables are intended to facilitate comparison and
aid in experimental design.

Table 1: Key fMRI Acquisition Parameters
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Parameter

Original DIANA Study (Toi
et al., 2022)

Replication Attempt
(Hodono et al., 2023)

Magnetic Field Strength 94T 152T

Repetition Time (TR) 100 ms 100 ms

Echo Time (TE) 13.5ms 13.5ms

Flip Angle 60° 60°

Voxel Size 0.2x0.2x0.5 mm3 0.2x0.2x0.5 mm3

Table 2: Experimental Design Parameters

Original DIANA Study (Toi

Replication Attempt

Parameter

et al., 2022) (Hodono et al., 2023)
Species Mouse Mouse
Stimulation Whisker stimulation Whisker stimulation
Number of Trials 50-300 50-300
Anesthesia Isoflurane Isoflurane

Experimental Protocols

This section provides a generalized methodology for a DIANA fMRI experiment based on

published studies. Researchers should consult the original papers for full, detailed protocols.

Generalized DIANA fMRI Protocol for Rodent Experiments

e Animal Preparation:

o Anesthetize the animal (e.g., with isoflurane) and secure it in a stereotactic frame to

minimize head motion.

o Monitor physiological parameters (e.g., heart rate, respiration, temperature) throughout the

experiment.
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e Stimulation Paradigm:
o Implement a sensory stimulation paradigm (e.g., electrical stimulation of the whiskers).
o Use a block design with periods of stimulation interleaved with periods of rest.

o fMRI Data Acquisition:
o Use a high-field MRI scanner (e.g., 9.4 T or higher).

o Employ a specialized gradient-echo echo-planar imaging (EPI) sequence with parameters
optimized for DIANA (see Table 1).

o Acquire a sufficient number of trials to achieve adequate statistical power.
» Data Preprocessing:

o Perform standard fMRI preprocessing steps, including motion correction, slice-timing
correction, and spatial smoothing.

o Given the subtlety of the DIANA signal, meticulous quality control and artifact detection
are crucial.

» Statistical Analysis:

o Use a General Linear Model (GLM) to identify voxels with signal changes that are
significantly correlated with the stimulation paradigm.

o Investigate the temporal dynamics of the signal in activated regions to look for the
characteristic DIANA peak.

Mandatory Visualizations

The following diagrams illustrate key concepts related to DIANA fMRI.
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Caption: A generalized experimental workflow for a DIANA fMRI study.
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Caption: Logical diagram illustrating the debate on the origin of the DIANA signal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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